Cas no 2172063-37-3 (2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid)

2-({3-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxy]-N-methylpropanamido}oxy)acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include an Fmoc-protected amine group, a methyl-substituted amide linkage, and a carboxylic acid terminus, offering controlled reactivity in solid-phase peptide synthesis (SPPS). The ethylene glycol spacer enhances solubility in common organic solvents, while the Fmoc group provides orthogonal deprotection under mild basic conditions. This compound is particularly useful for introducing modified amino acid residues or linker functionalities into peptide chains, enabling precise structural modifications. Its stability under standard SPPS conditions and compatibility with automated synthesizers make it a valuable building block for advanced peptide engineering and bioconjugation studies.
2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid structure
2172063-37-3 structure
Product Name:2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid
CAS No:2172063-37-3
MF:C23H26N2O7
MW:442.461746692657
CID:5927103
PubChem ID:165341380
Update Time:2025-06-10

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid
    • 2172063-37-3
    • DTXSID001123776
    • 5,10-Dioxa-2,9-diazadodecanedioic acid, 9-methyl-8-oxo-, 1-(9H-fluoren-9-ylmethyl) ester
    • 2-({3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylpropanamido}oxy)acetic acid
    • EN300-1474431
    • Inchi: 1S/C23H26N2O7/c1-25(32-15-22(27)28)21(26)10-12-30-13-11-24-23(29)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,24,29)(H,27,28)
    • InChI Key: SGJGQHYREXOJKZ-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCC(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 442.17400117g/mol
  • Monoisotopic Mass: 442.17400117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 114Ų

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Additional information on 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid (CAS No. 2172063-37-3): A Comprehensive Overview

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid (CAS No. 2172063-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutics and diagnostic tools.

The chemical structure of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic strategies.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acid derivatives in the development of peptidomimetics and other bioactive compounds. These derivatives are particularly useful in the design of drugs that target specific biological pathways, such as those involved in cancer, neurodegenerative diseases, and infectious diseases. The ability to precisely control the structure and reactivity of these compounds through Fmoc protection has led to significant improvements in drug efficacy and safety.

In addition to its applications in drug development, 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid has also been explored for its potential use in diagnostic imaging. The Fmoc group can be modified to incorporate various functional groups, such as fluorescent or radiolabeled moieties, which can be used to track the distribution and metabolism of peptides in vivo. This makes it a valuable tool for understanding the pharmacokinetics and pharmacodynamics of therapeutic peptides.

The synthesis of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the ethoxy-N-methylpropanamide moiety, and the final coupling with acetic acid. Each step requires careful optimization to ensure high yields and purity. Recent studies have focused on developing more efficient and environmentally friendly synthetic methods, such as using catalysts and green solvents, to reduce waste and improve sustainability.

The stability and solubility of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid are critical factors that influence its performance in various applications. Researchers have found that the presence of the Fmoc group can significantly enhance the stability of the compound under different conditions, such as pH variations and temperature changes. This stability is crucial for maintaining the integrity of peptides during synthesis and storage.

In clinical settings, Fmoc-protected amino acid derivatives have shown promise in improving patient outcomes by enabling more precise targeting of disease sites. For example, studies have demonstrated that these compounds can be used to develop targeted drug delivery systems that release therapeutic agents only at specific locations within the body. This approach has the potential to reduce side effects and improve treatment efficacy.

The future prospects for 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid are promising. Ongoing research is focused on expanding its applications in areas such as gene therapy, immunotherapy, and regenerative medicine. The ability to tailor its properties through chemical modifications opens up new possibilities for addressing unmet medical needs.

In conclusion, 2-({3-2-{((9H-fluoren-9yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}oxy)acetic acid (CAS No. 2172063-37-3) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for developing novel therapeutics and diagnostic agents. As research continues to advance, this compound is likely to play an increasingly important role in improving human health and well-being.

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